Cas no 1805323-20-9 (6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine
• CAS No: 1805323-20-9
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4850302
• Update Time: 2025-05-19

6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-4-1-3(7(10)11)5(2-12)13-6(4)9/h1,7H,2,12H2
• InChI Key： CAUKGRKRVNGLGO-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(CN)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine

Comprehensive Overview of 6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805323-20-9)

6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805323-20-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, dichloro substitution, and a difluoromethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure is optimized for interactions with biological targets, which has drawn attention from researchers exploring novel drug candidates and crop protection agents.

The growing demand for heterocyclic compounds like 6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine is driven by their applications in developing small-molecule therapeutics and sustainable agrochemicals. Recent trends highlight its relevance in addressing challenges such as antimicrobial resistance and precision farming, aligning with global efforts to improve healthcare and food security. Researchers frequently search for "pyridine-based intermediates" or "difluoromethyl-substituted compounds" to identify innovative solutions in these fields.

From a chemical perspective, the presence of both chloro and fluoro substituents enhances the compound's reactivity, enabling selective modifications for tailored applications. The aminomethyl group further expands its utility as a building block for peptide mimetics or enzyme inhibitors. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, ensuring high purity for research use.

In the pharmaceutical sector, 6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine is investigated for its role in designing kinase inhibitors and GPCR modulators. Its structural motifs are associated with improved bioavailability and target selectivity, key factors in modern drug discovery. Agrochemical researchers also explore its derivatives for herbicidal or fungicidal properties, responding to the need for environmentally friendly pest control solutions.

The synthesis of CAS 1805323-20-9 typically involves multi-step reactions, including halogenation and reductive amination, with yields optimized through advanced catalytic methods. Scalability and cost-efficiency are critical considerations for industrial applications, prompting innovations in green chemistry approaches. Suppliers often highlight its availability as a research-grade chemical with certificates of analysis to support reproducibility in experiments.

Market insights indicate rising interest in halogenated pyridines, particularly those with fluorine substituents, due to their enhanced metabolic stability. Regulatory compliance and safety data for 6-(Aminomethyl)-2,3-dichloro-5-(difluoromethyl)pyridine are routinely updated to meet international standards, facilitating its adoption across regions. Collaborative studies between academia and industry continue to uncover new applications, reinforcing its value in scientific innovation.

For researchers seeking reliable information on CAS 1805323-20-9, this compound’s profile underscores its adaptability in addressing contemporary challenges in life sciences and material engineering. Future directions may include exploring its use in bioconjugation or catalysis, further expanding its industrial relevance. As a high-purity reference material, it remains a cornerstone for advancements in molecular design and functional material development.